Cas no 80567-47-1 (Butanoic acid, 2,3-dihydroxy-3-methyl-, methyl ester)

• Product name: Butanoic acid, 2,3-dihydroxy-3-methyl-, methyl ester
• CAS No: 80567-47-1
• MF: C₆H₁₂O₄
• MW: 148.157082557678
• CID: 705413
• PubChem ID: 12603546

Butanoic acid, 2,3-dihydroxy-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2,3-dihydroxy-3-methyl-, methyl ester
• methyl 2,3-dihydroxy-3-methylbutanoate
• DTXSID00504098
• 80567-47-1

• Inchi： InChI=1S/C6H12O4/c1-6(2,9)4(7)5(8)10-3/h4,7,9H,1-3H3
• InChI Key： GHWRZRNYIIZFRP-UHFFFAOYSA-N
• SMILES： CC(C)(C(C(=O)OC)O)O

Computed Properties

• Exact Mass: 148.07355886g/mol
• Monoisotopic Mass: 148.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 66.8Ų